Cas no 2375273-96-2 (Tert-butyl 7-oxo-5-azaspiro[3.5]nonane-5-carboxylate)

• Product Name: Tert-butyl 7-oxo-5-azaspiro[3.5]nonane-5-carboxylate
• CAS No: 2375273-96-2
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• CID: 5687557
• PubChem ID: 145874718
• Update Time: 2025-10-29

Tert-butyl 7-oxo-5-azaspiro[3.5]nonane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 7-oxo-5-azaspiro[3.5]nonane-5-carboxylate
• EN300-7437565
• 2375273-96-2
• Tert-butyl 7-oxo-5-azaspiro[3.5]nonane-5-carboxylate

• Inchi： 1S/C13H21NO3/c1-12(2,3)17-11(16)14-9-10(15)5-8-13(14)6-4-7-13/h4-9H2,1-3H3
• InChI Key： DHEKPBPJLHADKU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(CCC21CCC2)=O)=O

Computed Properties

• Exact Mass: 239.15214353g/mol
• Monoisotopic Mass: 239.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 348.6±35.0 °C(Predicted)
• pka: -1.72±0.20(Predicted)

Additional information on Tert-butyl 7-oxo-5-azaspiro[3.5]nonane-5-carboxylate

Tert-butyl 7-oxo-5-azaspiro[3.5]nonane-5-carboxylate: A Comprehensive Overview

The compound Tert-butyl 7-oxo-5-azaspiro[3.5]nonane-5-carboxylate (CAS No: 2375273-96-2) is a fascinating molecule with significant potential in the field of organic chemistry and drug discovery. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom, in this case, nitrogen. The spiro[3.5]nonane framework is a unique structural feature that contributes to its intriguing properties and reactivity.

Recent studies have highlighted the importance of spiro compounds in medicinal chemistry due to their ability to modulate biological activities through precise structural modifications. The 7-oxo group in this molecule introduces a ketone functionality, which can participate in various biochemical reactions, including Michael addition and other nucleophilic attacks. This makes Tert-butyl 7-oxo-5-azaspiro[3.5]nonane-5-carboxylate a valuable substrate for exploring enzyme inhibition and drug design.

The tert-butyl ester group attached to the molecule serves as a protecting group, enhancing the stability of the compound during synthesis and storage. This feature is particularly advantageous in pharmaceutical applications where maintaining the integrity of functional groups is crucial. Furthermore, the carboxylate moiety can be readily converted into other functional groups, such as acids or amides, enabling further chemical diversification.

Recent advancements in synthetic methodologies have made it possible to construct complex spiro systems like Tert-butyl 7-oxo-5-azaspiro[3.5]nonane-5-carboxylate with greater precision and efficiency. Researchers have employed various strategies, including ring-closing metathesis and multi-component reactions, to synthesize this compound. These methods not only improve yield but also allow for the incorporation of stereochemical elements, which are critical for biological activity.

In terms of biological activity, Tert-butyl 7-oxo-5-azaspiro[3.5]nonane-5-carboxylate has shown promise as a potential inhibitor of enzymes involved in metabolic pathways. For instance, studies have demonstrated its ability to modulate the activity of serine proteases, which are implicated in various diseases such as cancer and inflammatory disorders. The spiro structure plays a pivotal role in these interactions by providing a rigid framework that enhances binding affinity.

The synthesis of Tert-butyl 7-oxo-5-azaspiro[3.5]nonane-5-carboxylate involves a series of well-defined steps that highlight its versatility as a building block in organic synthesis. Starting from readily available starting materials, chemists can construct the spiro system through strategic bond formations and functional group transformations. This compound serves as an excellent example of how structural complexity can be achieved through modular synthetic approaches.

Moreover, the application of computational chemistry techniques has provided deeper insights into the electronic properties and conformational dynamics of Tert-butyl 7-oxo-5-azaspiro[3.5]nonane-5-carboxylate. Quantum mechanical calculations have revealed that the spiro nitrogen atom exerts significant influence on the electronic distribution within the molecule, potentially affecting its reactivity and selectivity in biochemical environments.

In conclusion, Tert-butyl 7-oxo-5 azaspiro[3.5]nonane 5 carboxylate (CAS No: 2375273962) is a versatile and intriguing compound with wide-ranging applications in organic synthesis and drug discovery. Its unique spiro structure, functional groups, and reactivity make it an invaluable tool for researchers exploring novel therapeutic agents and chemical frameworks.